Cas no 2138175-30-9 (2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid)
2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid
- 2138175-30-9
- EN300-744361
- 2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid
-
- Inchi: 1S/C15H17NO5/c17-13(18)12-6-7-21-15(12)9-16(10-15)14(19)20-8-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)
- InChI Key: VNMBUAXFOZMRDA-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)C21CN(C(=O)OCC1C=CC=CC=1)C2
Computed Properties
- Exact Mass: 291.11067264g/mol
- Monoisotopic Mass: 291.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 76.1Ų
2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-744361-0.05g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 0.05g |
$792.0 | 2025-03-11 | |
| Enamine | EN300-744361-0.1g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 0.1g |
$829.0 | 2025-03-11 | |
| Enamine | EN300-744361-0.25g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 0.25g |
$867.0 | 2025-03-11 | |
| Enamine | EN300-744361-0.5g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 0.5g |
$905.0 | 2025-03-11 | |
| Enamine | EN300-744361-1.0g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 1.0g |
$943.0 | 2025-03-11 | |
| Enamine | EN300-744361-2.5g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 2.5g |
$1848.0 | 2025-03-11 | |
| Enamine | EN300-744361-5.0g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 5.0g |
$2732.0 | 2025-03-11 | |
| Enamine | EN300-744361-10.0g |
2-[(benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid |
2138175-30-9 | 95.0% | 10.0g |
$4052.0 | 2025-03-11 |
2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid
2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2138175-30-9, known as 2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, an oxygen atom. The molecule's structure is intriguing due to its spiro ring system and the presence of a benzyloxy carbonyl group, which imparts unique chemical properties.
Spiro compounds have been a subject of interest in organic chemistry due to their structural uniqueness and diverse applications. The 5-oxa designation in the name indicates the presence of an oxygen atom in the five-membered ring, while the 2-aza part signifies the presence of a nitrogen atom in the two-membered ring. This combination creates a complex yet stable structure that is amenable to various chemical modifications. The benzyloxy carbonyl group attached to the spiro system further enhances the molecule's reactivity and functionality.
Recent studies have highlighted the importance of spiro compounds in drug design, particularly in creating molecules with improved bioavailability and selectivity. The benzyloxy carbonyl group has been shown to play a crucial role in modulating the pharmacokinetic properties of such compounds. For instance, researchers have demonstrated that this group can enhance the solubility and stability of spiro compounds, making them more suitable for therapeutic applications.
The synthesis of 2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the spiro ring system, followed by the introduction of the benzyloxy carbonyl group and the carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.
In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening efforts. Additionally, its unique structure suggests potential applications in materials science, particularly in the development of novel polymers and nanomaterials.
From a pharmacological perspective, 2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various biological targets, further underscoring its therapeutic potential. Moreover, green chemistry approaches have been explored to synthesize this compound in an environmentally friendly manner, aligning with current sustainability goals.
In conclusion, 2-[(Benzyloxy)carbonyl]-5 oxaspiro[3 4]octane 8 carboxylic acid (CAS No 2138175 30 9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.
2138175-30-9 (2-[(Benzyloxy)carbonyl]-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)